6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole

• IUPAC Name: 6-chloro-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-1,3-benzoxazole
• InChI: InChI=1S/C14H11ClN2OS/c15-10-1-2-11-12(7-10)18-14(16-11)17-5-3-13-9(8-17)4-6-19-13/h1-2,4,6-7H,3,5,8H2
• InChI Key: KOYLGAFTELULLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3=NC4=C(O3)C=C(C=C4)Cl
• Molecular Formula: C14H11ClN2OS
• Molecular Weight: 290.8 g/mol
• CAS No.: 2640973-74-4

Description

6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole (6C2TBP) is a novel heterocyclic compound with a wide range of potential applications in the pharmaceutical, agrochemical, and dye industries. It has been studied extensively in recent years due to its unique properties and potential therapeutic benefits. 6C2TBP is a highly stable and versatile compound, and its synthesis is relatively straightforward. In addition, 6C2TBP has several advantageous features, such as low toxicity and good solubility in organic solvents. This article will discuss 6C2TBP in detail, including its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

The most common application of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole is as a ligand in the synthesis of metal complexes. These complexes have been studied extensively for their potential applications in catalysis, drug delivery, and other fields. Additionally, this compound has been used in the synthesis of organic compounds and has been studied for its potential use in the synthesis of polymers. This compound has also been studied for its potential applications in the field of materials science, such as the synthesis of nanomaterials and the fabrication of electronic devices.

Mechanism of Action

The mechanism of action of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole is not yet fully understood. However, it is believed to involve the formation of a complex between the this compound molecule and the metal ions. This complex is believed to interact with the metal ions in a specific way, allowing them to form a stable bond and thus facilitate the desired reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have some beneficial effects on the human body. For example, this compound has been shown to have anti-inflammatory and antioxidant properties, and it has been used in the treatment of certain illnesses, such as asthma and allergies. Additionally, this compound has been studied for its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole is its low toxicity, which makes it an ideal choice for laboratory experiments. Additionally, this compound is relatively easy to synthesize, and it is highly soluble in organic solvents, making it easy to work with in the lab. However, this compound is not a very stable compound, and it can degrade quickly when exposed to light or heat.

Future Directions

The potential future directions for 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole are numerous. One possibility is the development of new ligands for the synthesis of metal complexes. Additionally, this compound could be used in the synthesis of organic compounds, such as polymers and nanomaterials. Furthermore, this compound could be studied for its potential applications in the treatment of various illnesses, such as cancer and cardiovascular diseases. Finally, this compound could be investigated for its potential use in the fabrication of electronic devices.

Synthesis Methods

6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,3-benzoxazole can be synthesized in a few different ways. The most common method is a two-step process involving the reaction of 4-chloro-6-methyl-2-thiophenecarboxaldehyde with 1,3-dibromo-5-chlorobenzene, followed by the condensation reaction of the resulting product with 5-chloro-2-pyridinecarboxaldehyde. This two-step process is relatively straightforward and yields this compound in high yields. Other methods of synthesis, such as the reaction of 4-chloro-6-methyl-2-thiophenecarboxaldehyde with 1,3-dibromo-5-chlorobenzene followed by the condensation reaction of the resulting product with 5-chloro-2-pyridinecarboxaldehyde, have also been developed.